Cas no 10250-65-4 (Methyl 1-methyl-5-phenyl-1h-pyrazole-3-carboxylate)

• Product Name: Methyl 1-methyl-5-phenyl-1h-pyrazole-3-carboxylate
• CAS No: 10250-65-4
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 2864910
• Update Time: 2023-08-09

Methyl 1-methyl-5-phenyl-1h-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-methyl-5-phenyl-1h-pyrazole-3-carboxylate
• X5463
• methyl 1-methyl-5-phenylpyrazole-3-carboxylate
• 1-Methyl-5-phenyl-1H-pyrazole-3-carboxylic acid methyl ester
• Methyl 1-methyl-5-phenyl-1h-pyrazole-3-carboxylate

• Inchi： 1S/C12H12N2O2/c1-14-11(9-6-4-3-5-7-9)8-10(13-14)12(15)16-2/h3-8H,1-2H3
• InChI Key： ZTJWOLFWJHAWBM-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C2C=CC=CC=2)N(C)N=1)=O

Computed Properties

• Exact Mass: 216.089878g/mol
• Monoisotopic Mass: 216.089878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 216.24g/mol
• XLogP3: 2.1
• Topological Polar Surface Area: 44.1